BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Characterization of CAS
Number 188015-18-9

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Tert-butyl 3-(2-ethoxy-2-
Compound Name: o
oxoethyl)pyrrolidine-1-carboxylate

Cat. No.: B037702

Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The initial request for an in-depth technical guide on the "core" of CAS number
188015-18-9, with a focus on signaling pathways and drug development, appears to be based
on a misinterpretation of the nature of this substance. Extensive research indicates that CAS
number 188015-18-9 is not a singular bioactive molecule or a candidate for drug development.
Instead, it is the identifier for "Aquastar® Solvent," a commercial two-component solvent
specifically designed for volumetric Karl Fischer titration, a standard method for water content
determination.

This guide provides a detailed characterization of CAS number 188015-18-9 in its correct
context as a chemical reagent.

Introduction to CAS Number 188015-18-9: A Karl
Fischer Reagent

CAS number 188015-18-9 is assigned to a commercial product, Aquastar® Solvent, which is a
key component in two-component volumetric Karl Fischer titration. This method is a highly
accurate and specific technique used to measure the water content in a wide variety of solid,
liquid, and gaseous samples. The "two-component” designation means that the main reactants
for the Karl Fischer reaction are separated into two solutions: the titrant and the solvent. This
separation generally leads to greater long-term stability and faster titration times.[1]
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The solvent component, identified by CAS number 188015-18-9, typically contains sulfur
dioxide and a base (such as imidazole) dissolved in an alcohol, most commonly methanol.[1][2]
The titrant, in this system, contains iodine dissolved in an alcohol.[1][2]

Physicochemical Properties

The available quantitative data for the product associated with CAS number 188015-18-9 is
summarized below. It is important to note that these properties are for the solvent mixture and
not a single compound.

Property Value Source
Physical Form Liquid [3]
Density 0.90 g/cm3 at 20 °C [3]

] 11 °C (closed cup, primarily
Flash Point [3]
due to Methanol)

Storage Temperature 15-25°C [3]

Composition and Chemical Reactivity

Two-component Karl Fischer reagents separate the primary reactants to enhance stability and
reaction speed. The solvent (CAS 188015-18-9) typically consists of:

» An Alcohol (e.g., Methanol): Acts as a solvent for the sample and participates in the reaction.

[4]
o Sulfur Dioxide (SOz2): A key reactant in the Karl Fischer chemistry.

+ ABase (e.g., Imidazole): Serves to neutralize the acidic byproducts of the reaction,
maintaining an optimal pH range (typically 5.5-8) for the titration.[4]

The fundamental Karl Fischer reaction involves the oxidation of sulfur dioxide by iodine in the
presence of water:

ROH + SOz + RN — [RNH]SOsR [RNH]SOsR + Iz + H20 + 2 RN — [RNH]SO4R + 2 [RNH]|
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Where R is an alkyl group (from the alcohol) and RN represents the base.

Experimental Protocol: Volumetric Karl Fischer
Titration

The following is a generalized experimental workflow for determining water content using a
two-component volumetric Karl Fischer titrator with a solvent such as the one identified by CAS
188015-18-9.

Objective: To accurately quantify the water content in a sample.
Materials and Equipment:
e Volumetric Karl Fischer Titrator
e Titration cell
e Double platinum pin sensor electrode
e Burette
e Magnetic stirrer
o CAS 188015-18-9 (Aquastar® Solvent)
o Corresponding Karl Fischer titrant (containing iodine)
o Sample to be analyzed
» Syringes for liquid sample introduction
Methodology:
o System Preparation:
o The titration cell is filled with the Karl Fischer solvent (CAS 188015-18-9).

o The system is sealed to prevent the ingress of atmospheric moisture.
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o A pre-titration is performed to eliminate any residual water within the solvent and the cell,
establishing a dry baseline.

e Sample Introduction:

o A precisely weighed or volumetrically measured amount of the sample is introduced into
the titration cell.

o Titration:

o The titrator automatically adds the iodine-containing titrant from the burette into the
solvent.

o The iodine in the titrant reacts with the water from the sample in the presence of the sulfur
dioxide and base in the solvent.

» Endpoint Detection:
o The endpoint of the titration is reached when all the water has been consumed.

o An excess of iodine is detected by the double platinum pin sensor, which measures a
change in the voltametric potential of the solution.[5]

o Calculation:

o The volume of the titrant consumed is used to calculate the amount of water in the
sample, based on the known concentration of the titrant.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow of a two-component volumetric Karl
Fischer titration.
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Caption: Workflow for Volumetric Karl Fischer Titration.

Conclusion

CAS number 188015-18-9 identifies a specialized solvent mixture for the analytical technique
of Karl Fischer titration. It is a critical component for the accurate determination of water
content in various substances. The request for information related to its "core" in the context of
drug development, including signaling pathways, is not applicable to this particular CAS
number. The technical data and experimental protocols provided herein are relevant to its
intended use in analytical chemistry. For researchers in drug development, understanding this
distinction is crucial to avoid misinterpretation of chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Characterization of CAS Number
188015-18-9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037702#cas-number-188015-18-9-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b037702#cas-number-188015-18-9-characterization
https://www.benchchem.com/product/b037702#cas-number-188015-18-9-characterization
https://www.benchchem.com/product/b037702#cas-number-188015-18-9-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b037702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

